Cas no 519156-32-2 (H-Thr(Ac)-OH Hydrochloride)

H-Thr(Ac)-OH Hydrochloride is a protected derivative of threonine, where the hydroxyl group is acetylated (Ac) and the amino group remains free. This compound is commonly used in peptide synthesis to prevent unwanted side reactions during coupling steps. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling in solid-phase and solution-phase peptide synthesis. Its acetyl protection ensures selective deprotection when required, offering precise control in complex peptide assembly. The product is characterized by high purity and stability, making it suitable for research and pharmaceutical applications. Proper storage under anhydrous conditions is recommended to maintain its integrity.

H-Thr(Ac)-OH Hydrochloride structure

Product Name:H-Thr(Ac)-OH Hydrochloride

CAS No:519156-32-2

MF:C₆H₁₂ClNO₄

MW:197.616781234741

CID:867805

PubChem ID:90473844

Update Time:2025-05-27

H-Thr(Ac)-OH Hydrochloride Chemical and Physical Properties

Names and Identifiers

- H-THR(AC)-OH HCL
- H-THR(AC)-OH · HCL
- O-ACETYL-L-THREONINE HYDROCHLORIDE
- G78508
- H-Thr(Ac)-OH . HCl
- (2S,3R)-3-acetyloxy-2-aminobutanoic acid;hydrochloride
- (2S,3R)-3-(ACETYLOXY)-2-AMINOBUTANOIC ACID HYDROCHLORIDE
- AS-82974
- (2S,3R)-3-Acetoxy-2-aminobutanoic acid hydrochloride
- H-Thr(AC)-OH.HCl
- 519156-32-2
- H-Thr(Ac)-OH Hydrochloride
- Inchi： 1S/C6H11NO4.ClH/c1-3(11-4(2)8)5(7)6(9)10;/h3,5H,7H2,1-2H3,(H,9,10);1H/t3-,5+;/m1./s1
- InChI Key： AYQYCOUDKBQYRH-ZJQZTCRYSA-N
- SMILES： Cl.O(C(C)=O)[C@H](C)[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 197.04500
Monoisotopic Mass: 197.0454856g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.6Å²

Experimental Properties

PSA: 89.62000
LogP: 0.85220

H-Thr(Ac)-OH Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T615910-50mg	H-Thr(Ac)-OH Hydrochloride	519156-32-2		50mg	$ 50.00	2022-06-02
TRC	T615910-100mg	H-Thr(Ac)-OH Hydrochloride	519156-32-2		100mg	$ 70.00	2022-06-02
TRC	T615910-500mg	H-Thr(Ac)-OH Hydrochloride	519156-32-2		500mg	$ 250.00	2022-06-02
Key Organics Ltd	AS-82974-1G	(2S,3R)-3-(acetyloxy)-2-aminobutanoic acid hydrochloride	519156-32-2	>97%	1g	£134.00	2025-02-08
Key Organics Ltd	AS-82974-5G	(2S,3R)-3-(acetyloxy)-2-aminobutanoic acid hydrochloride	519156-32-2	>97%	5g	£315.00	2025-02-08
Key Organics Ltd	AS-82974-10G	(2S,3R)-3-(acetyloxy)-2-aminobutanoic acid hydrochloride	519156-32-2	>97%	10g	£463.00	2025-02-08
eNovation Chemicals LLC	Y1252042-1g	H-THR(AC)-OH HCL	519156-32-2	98%	1g	$155	2024-06-06
eNovation Chemicals LLC	Y1252042-2g	H-THR(AC)-OH HCL	519156-32-2	98%	2g	$195	2024-06-06
eNovation Chemicals LLC	Y1252042-5g	H-THR(AC)-OH HCL	519156-32-2	98%	5g	$320	2024-06-06
eNovation Chemicals LLC	Y1252042-10g	H-THR(AC)-OH HCL	519156-32-2	98%	10g	$490	2024-06-06